2-[(12-Phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-5-yl)sulfanyl]acetamide

• Molecular Formula: C15H11N5OS2
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 2-[(12-phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H11N5OS2/c16-11(21)7-23-15-19-18-13-12-10(9-4-2-1-3-5-9)6-22-14(12)17-8-20(13)15/h1-6,8H,7H2,(H2,16,21)
• InChI Key: QDMLAAPMGARATI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CSC3=C2C4=NN=C(N4C=N3)SCC(=O)N

Description

2-[(12-Phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-5-yl)sulfanyl]acetamide is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is a member of the tetrazacyclododecane family and has a complex structure. It is a promising compound for scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(12-Phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-5-yl)sulfanyl]acetamide is not fully understood. However, studies have suggested that it may inhibit the activity of enzymes involved in cell growth and division, which may contribute to its anti-cancer properties. It may also disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not have significant effects on normal cells. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit their growth. It has also been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(12-Phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-5-yl)sulfanyl]acetamide in lab experiments include its unique structure, low toxicity, and potential applications in various fields of scientific research. However, its complex structure and synthesis process may limit its availability and use in some labs.

Future Directions

There are several future directions for research on 2-[(12-Phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-5-yl)sulfanyl]acetamide. These include:
1. Further studies on its anti-cancer properties and potential applications in cancer treatment.
2. Studies on its antimicrobial properties and potential applications in developing new antibiotics.
3. Studies on its potential applications in drug delivery systems.
4. Studies on its potential applications in developing new materials with unique properties.
5. Studies on its potential applications in developing new sensors and diagnostic tools.
In conclusion, this compound is a promising compound for scientific research due to its unique properties and potential applications in various fields. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-[(12-Phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-5-yl)sulfanyl]acetamide is a complex process that involves several steps. The synthesis process starts with the reaction of 2,4,6-trichloro-1,3,5-triazine with 1,2-diaminoethane to form a trisubstituted triazine intermediate. The intermediate is then reacted with 1,2-dithiolane-3-pentanoic acid to form the desired compound.

Scientific Research Applications

2-[(12-Phenyl-10-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-5-yl)sulfanyl]acetamide has potential applications in various fields of scientific research. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential antimicrobial properties and has shown activity against various bacteria and fungi.